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Compound of Interest

Compound Name: Cdk-IN-12

Cat. No.: B15139923 Get Quote

Application Notes and Protocols for Cdk-IN-12
For Researchers, Scientists, and Drug Development Professionals

Introduction and Mechanism of Action
Cdk-IN-12, also documented as CDK12-IN-2, is a potent and selective inhibitor of Cyclin-

Dependent Kinase 12 (CDK12) and its close homolog, CDK13.[1] As a member of the

transcription-associated CDKs, CDK12 forms a complex with Cyclin K (CycK). This complex

plays a critical role in regulating gene transcription by phosphorylating the C-terminal domain

(CTD) of RNA polymerase II (RNAP II) at the Serine 2 position (p-Ser2).[2][3][4] This

phosphorylation event is essential for the transcriptional elongation of long genes, many of

which are integral to the DNA Damage Response (DDR) pathway, including key homologous

recombination (HR) genes like BRCA1, ATR, FANCI, and FANCD2.[1]

By inhibiting CDK12, Cdk-IN-12 prevents the phosphorylation of RNAP II, leading to a

disruption in the transcription of these crucial DDR genes. This impairment of the DNA repair

machinery can induce a "BRCAness" phenotype, creating a synthetic lethal vulnerability in

cancer cells that can be exploited, particularly in combination with DNA-damaging agents or

PARP inhibitors.
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Proper handling and storage of Cdk-IN-12 are critical to maintain its stability, activity, and

ensure user safety.

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves when handling the compound.

Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated

area or a chemical fume hood to avoid inhalation of dust or vapors.

Accidental Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Storage Conditions
Adherence to recommended storage conditions is essential to preserve the compound's

integrity over time.

Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C ≥ 4 years
Store in a dry, dark

place.

Stock Solution (in

DMSO)
-20°C Up to 1 month

For short-term

storage.

-80°C Up to 6 months
Recommended for

long-term storage.
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Crucial Handling Tip: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into single-use volumes before freezing.

Physicochemical and In Vitro Activity Data
The following tables summarize the key properties and inhibitory activities of Cdk-IN-12.

Table 1: Physicochemical Properties
Property Value

CAS Number 2244987-03-7

Molecular Formula C₃₂H₃₂N₆O₂

Molecular Weight 532.6 g/mol

Appearance Solid

Solubility DMSO: 50 mg/mL (93.87 mM)

Ethanol: Slightly soluble (0.1-1 mg/mL)

Table 2: In Vitro Inhibitory Activity (IC₅₀)
Target IC₅₀ Cell Line / Condition

CDK12 52 nM Biochemical Assay

CDK13 10 nM Biochemical Assay

CDK2 >100 µM Biochemical Assay

CDK7 >10 µM Biochemical Assay

CDK8 >10 µM Biochemical Assay

CDK9 16 µM Biochemical Assay

p-Ser2 RNAP II 185 nM SK-BR-3 cells

Cell Growth 0.8 µM SK-BR-3 cells

Data sourced from multiple vendors and publications.
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Signaling Pathways and Experimental Workflows
Cdk-IN-12 Mechanism of Action
The following diagram illustrates the signaling pathway affected by Cdk-IN-12.
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Mechanism of Cdk-IN-12 action on transcription.

General Experimental Workflow
This workflow outlines the typical steps for an in vitro cell-based assay using Cdk-IN-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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